Cas no 52131-68-7 (Benzenamine, 2-(2-imino-4-phenyl-3(2H)-thiazolyl)-5-methyl-)

• Product Name: Benzenamine, 2-(2-imino-4-phenyl-3(2H)-thiazolyl)-5-methyl-
• CAS No: 52131-68-7
• MF: C₁₆H₁₅N₃S
• MW: 281.375401735306
• CID: 360496
• PubChem ID: 12649020
• Update Time: 2025-04-19

Benzenamine, 2-(2-imino-4-phenyl-3(2H)-thiazolyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-(2-imino-4-phenyl-3(2H)-thiazolyl)-5-methyl-
• 2-(2-imino-4-phenyl-1,3-thiazol-3-yl)-5-methylaniline
• DTXSID20505668
• 52131-68-7
• 2-(2-Imino-4-phenyl-1,3-thiazol-3(2H)-yl)-5-methylaniline

• Inchi： 1S/C16H15N3S/c1-11-7-8-14(13(17)9-11)19-15(10-20-16(19)18)12-5-3-2-4-6-12/h2-10,18H,17H2,1H3
• InChI Key： BANMTWGBILZRKM-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2)N(C1=N)C1C=CC(C)=CC=1N

Computed Properties

• Exact Mass: 281.09885
• Monoisotopic Mass: 281.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 53.11